6-Methoxypyridazine-4-boronic Acid: A Senior Scientist’s Guide to Physicochemical Properties and Cross-Coupling Dynamics
6-Methoxypyridazine-4-boronic Acid: A Senior Scientist’s Guide to Physicochemical Properties and Cross-Coupling Dynamics
Executive Summary
In modern medicinal chemistry, the strategic incorporation of heteroaryl motifs is fundamental for optimizing pharmacokinetic (PK) and pharmacodynamic (PD) profiles. 6-Methoxypyridazine-4-boronic acid is a critical, highly specialized building block utilized to install the methoxypyridazine pharmacophore via palladium-catalyzed Suzuki-Miyaura cross-coupling [1]. The pyridazine ring serves as an excellent bioisostere for traditional phenyl rings, often dramatically improving aqueous solubility and mitigating metabolic liabilities[2].
However, as an electron-deficient heteroaryl boronic acid, it presents significant synthetic bottlenecks—most notably its high propensity for rapid protodeboronation under standard basic coupling conditions[3]. This whitepaper provides an in-depth technical analysis of 6-Methoxypyridazine-4-boronic acid, detailing its structural dynamics, the mechanistic hurdles of its reactivity, and a field-proven, self-validating protocol for maximizing cross-coupling yields.
Physicochemical Profiling & Structural Dynamics
Understanding the intrinsic properties of 6-Methoxypyridazine-4-boronic acid is the first step in predicting its chemical behavior. Below is a summary of its core quantitative data[1].
| Property | Value |
| Chemical Name | 6-Methoxypyridazine-4-boronic acid |
| CAS Registry Number | 1428423-36-2 |
| Molecular Formula | C5H7BN2O3 |
| Molecular Weight | 153.93 g/mol |
| Exact Mass | 154.055 Da |
| Topological Polar Surface Area (TPSA) | 75.5 Ų |
| SMILES | B(C1=CC(=NN=C1)OC)(O)O |
Structural Causality
The pyridazine core is highly electron-deficient due to the presence of two adjacent, electronegative nitrogen atoms. While the methoxy group at the 6-position donates some electron density back into the ring via resonance, the overall electron-withdrawing nature of the heterocycle highly polarizes the carbon-boron (C-B) bond. This polarization makes the boron atom highly susceptible to nucleophilic attack by water or hydroxide ions, leading to the premature cleavage of the C-B bond—a degradation pathway known as protodeboronation [3].
Mechanistic Insights: The Suzuki-Miyaura Bottleneck
In a standard Suzuki-Miyaura coupling, the transmetalation step is often the rate-limiting bottleneck[4]. For unstable heteroaryl boronic acids like 6-methoxypyridazine-4-boronic acid, the protodeboronation degradation pathway operates concurrently with transmetalation. If transmetalation is too slow, the boronic acid is entirely consumed by the degradation pathway, yielding the des-boro byproduct (3-methoxypyridazine) and resulting in a failed reaction.
Caption: Catalytic cycle of Suzuki-Miyaura coupling highlighting the protodeboronation side reaction.
Self-Validating Experimental Protocol: High-Yield Coupling
To overcome the thermodynamic hurdles described above, the experimental design must prioritize the acceleration of transmetalation while strictly suppressing protodeboronation.
Caption: Step-by-step experimental workflow for the cross-coupling of highly unstable heteroaryl boronic acids.
Step-by-Step Methodology & Causality
-
Preparation of Anhydrous Environment: Action: Dissolve the aryl halide (1.0 equiv) in anhydrous, thoroughly degassed 1,4-dioxane. Causality: Anhydrous conditions are mandated because water acts as a proton source, directly cleaving the polarized C-B bond of the electron-deficient pyridazine ring [3]. Degassing prevents the oxidative homocoupling of the boronic acid.
-
Catalyst and Base Selection: Action: Add 1-2 mol% of XPhos Pd G3 and 2.0 equiv of anhydrous K₃PO₄. Causality: The choice of XPhos Pd G3 is not arbitrary; its bulky, electron-rich biaryl phosphine ligand accelerates the rate-limiting transmetalation step, effectively outcompeting the degradation pathway. K₃PO₄ is selected over stronger bases (like NaOH) because high pH exponentially accelerates hydrolytic cleavage [3].
-
Controlled Addition: Action: Dissolve 6-Methoxypyridazine-4-boronic acid (1.5 equiv) in a minimal amount of anhydrous solvent and add it dropwise over 30 minutes to the reaction mixture at 40°C. Causality: Maintaining a low steady-state concentration of the boronic acid minimizes its exposure to the base before it can undergo transmetalation.
-
Self-Validating In-Process Control (IPC): Action: Pull a 10 µL aliquot at the 15-minute mark post-addition for LC-MS analysis. Validation: The system is self-validating. The presence of 3-methoxypyridazine (the des-boro byproduct) serves as an internal diagnostic. If its relative abundance exceeds 10% of the Total Ion Current (TIC), the system is experiencing excessive protodeboronation, indicating inadequate degassing or moisture ingress. The chemist can abort and correct the environment rather than wasting expensive late-stage aryl halides.
-
Quench and Purification: Action: Upon complete consumption of the aryl halide, quench with a saturated aqueous NH₄Cl solution. Extract with EtOAc, dry over Na₂SO₄, and purify via flash column chromatography.
Applications in Drug Discovery
Pyridazine derivatives are extensively utilized in the development of targeted therapeutics, particularly kinase inhibitors and anti-parasitic agents.
For instance, in the discovery of selective Toxoplasma gondii dihydrofolate reductase (TgDHFR) inhibitors, researchers utilized heteroaryl substitutions to overcome the dose-limiting toxicities of traditional therapies [2]. The introduction of a pyridazine ring via cross-coupling significantly improved target selectivity (up to 185-fold over human DHFR) and maintained high potency (IC₅₀ = 6.0 nM) while favorably altering the physicochemical landscape of the lead compound [2]. 6-Methoxypyridazine-4-boronic acid allows for the modular, late-stage functionalization necessary to rapidly build and screen such complex Active Pharmaceutical Ingredients (APIs).
References
-
PubChem - 6-Methoxypyridazine-4-boronic Acid | C5H7BN2O3 | CID 119086166 Source: National Center for Biotechnology Information (NCBI) URL:[Link]
-
USTM - A short review on Pd catalyzed Suzuki coupling reaction Source: University of Science and Technology Meghalaya URL:[Link]
-
PMC - Discovery of Selective Toxoplasma gondii Dihydrofolate Reductase Inhibitors for the Treatment of Toxoplasmosis Source: National Institutes of Health (NIH) / PubMed Central URL:[Link]
Sources
- 1. 6-Methoxypyridazine-4-boronic Acid | C5H7BN2O3 | CID 119086166 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 2. Discovery of Selective Toxoplasma gondii Dihydrofolate Reductase Inhibitors for the Treatment of Toxoplasmosis - PMC [pmc.ncbi.nlm.nih.gov]
- 3. pdf.benchchem.com [pdf.benchchem.com]
- 4. ustm.ac.in [ustm.ac.in]
